Ethyl 7-methyl-2-phenyl[1,2,4]triazolo[1,5-b][1,2,4]triazine-6-carboxylate

• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol
• IUPAC Name: ethyl 7-methyl-2-phenyl-[1,2,4]triazolo[1,5-b][1,2,4]triazine-6-carboxylate
• InChI: InChI=1S/C14H13N5O2/c1-3-21-13(20)11-9(2)15-14-16-12(18-19(14)17-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3
• InChI Key: OQPWYNIRLWCCNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN2C(=NC(=N2)C3=CC=CC=C3)N=C1C

Description

“Ethyl 7-methyl-2-phenyl[1,2,4]triazolo[1,5-b][1,2,4]triazine-6-carboxylate” is a mouthful, but its structure holds promise. Let’s break it down:

Chemical Formula: C₁₃H₁₀N₆O₂

Molecular Weight: 294.26 g/mol

This compound belongs to the triazolo-triazine family, characterized by its fused triazole and triazine rings. Triazoles are five-membered heterocycles containing three nitrogen atoms, while triazines have six-membered rings with three nitrogen atoms. The ethyl ester group (C₂H₅O₂) adds flexibility and solubility.

Preparation Methods

Synthetic Routes:

The synthesis of this compound involves several steps. One common approach is as follows:

• Synthesis of 7-Acetyl-6-aryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazines

  • React unsymmetrical α-bromodiketones with 4-amino-3-mercapto-1,2,4-triazoles to form regioisomers.
  • These regioisomers can then be further modified to obtain the desired compound .

• Ethylation

  • Introduce the ethyl group (C₂H₅) at the 7-position of the triazolo-triazine ring system.
  • This can be achieved through nucleophilic substitution or other suitable methods.

Industrial Production:

While industrial-scale production methods may vary, researchers have explored scalable routes using readily available starting materials.

Chemical Reactions Analysis

Reactivity:

Oxidation and Reduction:

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Scientific Research Applications

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Mechanism of Action

NF-kB Pathway:

Comparison with Similar Compounds

Similar Compounds: